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Compound of Interest

Compound Name: Dihydroniphimycin

Cat. No.: B15559771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data

integral to the structure elucidation of the polyol macrolide, Dihydroniphimycin, and its closely

related analogue, Malonyl-4,5-dihydroniphimycin. The elucidation of such complex natural

products is a critical step in the journey of drug discovery and development, providing the

foundational knowledge for understanding bioactivity, mechanism of action, and potential for

therapeutic application.

Introduction
Dihydroniphimycin is a polyol macrolide antibiotic produced by Streptomyces hygroscopicus.

Its structural complexity is characteristic of this class of natural products, which are known for

their broad range of biological activities. The process of determining the precise chemical

structure of these molecules is a meticulous endeavor that relies on a combination of

sophisticated analytical techniques. This guide will detail the key experimental protocols and

present the available data that have been instrumental in piecing together the molecular

architecture of these complex macrolides.

Isolation and Purification
The initial step in the structure elucidation of a natural product is its isolation and purification

from the producing organism. In the case of Malonyl-4,5-dihydroniphimycin, a congener of
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Dihydroniphimycin, the compound was isolated from the mycelium of Streptomyces

hygroscopicus 15.[1]

Experimental Protocol: Isolation and Purification of Malonyl-4,5-dihydroniphimycin[1]

Extraction: The mycelium of Streptomyces hygroscopicus 15 is extracted to obtain a crude

mixture containing the target macrolide.

Initial Chromatography: The crude extract is subjected to chromatography using a solvent

system of CHCl3/MeOH/H2O (175:125:50, v/v).

Thin-Layer Chromatography (TLC): TLC is used to monitor the separation process.

Reversed-Phase Chromatography: Further purification is achieved using Lichroprep RP 18

columns.

High-Performance Liquid Chromatography (HPLC): Final purification is carried out by HPLC

using a gradient of 40 – 70% acetonitrile in 0.01 M sodium phosphate buffer (pH = 4.0), with

monitoring at 220 nm. The retention time for Malonyl-4,5-dihydroniphimycin under these

conditions is 2.55 minutes.

Logical Workflow for Isolation and Purification
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Caption: Workflow for the isolation and purification of Malonyl-4,5-dihydroniphimycin.

Physicochemical Properties
The initial characterization of a purified compound involves determining its fundamental

physicochemical properties. These properties provide preliminary information about the
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molecule's nature.

Table 1: Physicochemical Properties of Malonyl-4,5-dihydroniphimycin[1]

Property Value

Appearance Colourless solid

Optical Rotation ([α]D) +38 (c=0.5, MeOH)

Solubility
Soluble in pyridine, dimethyl sulfoxide, and N,N-

dimethylformamide

Spectroscopic and Spectrometric Analysis
The core of structure elucidation lies in the application of various spectroscopic and

spectrometric techniques. These methods provide detailed information about the molecular

formula, connectivity of atoms, and stereochemistry.

Mass spectrometry is crucial for determining the molecular weight and elemental composition

of a molecule. High-resolution mass spectrometry (HRMS) provides highly accurate mass

measurements, which are essential for deducing the molecular formula.

Experimental Protocol: Mass Spectrometry

High-Resolution Mass Spectrometry (HRMS): (+)−FAB (Fast Atom Bombardment) was used

to determine the exact mass of the protonated molecule ([M+H]+).[1]

Table 2: High-Resolution Mass Spectrometry Data for Malonyl-4,5-dihydroniphimycin[1]

Ion Measured m/z Calculated m/z
Deduced Molecular
Formula

[M+H]+ 1230.4900 1230.4860 C62H108N3O21

NMR spectroscopy is the most powerful tool for determining the detailed structure of organic

molecules. A combination of 1D and 2D NMR experiments allows for the assignment of protons

and carbons and the determination of their connectivity.
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Experimental Protocol: NMR Spectroscopy

1H NMR and 13C NMR: Standard 1D NMR spectra are acquired to identify the types of

protons and carbons present in the molecule.

1H-1H COSY (Correlation Spectroscopy): This 2D experiment is used to identify protons that

are coupled to each other, typically on adjacent carbons. The presence of cross-peaks

between signals at δ = 1.45/1.60 (26-H2) and 1.60/1.72 (24-H2) and between a signal at δ =

1.60/1.72 (22-H2, 24-H2) indicates their connectivity.

Logical Workflow for Structure Elucidation
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Structure Elucidation Workflow
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Caption: A generalized workflow for the structure elucidation of a complex natural product.

Determination of Absolute Configuration
While NMR and MS can establish the planar structure and relative stereochemistry,

determining the absolute configuration of chiral centers often requires additional experiments.

Common techniques include X-ray crystallography of the natural product or a derivative, or the

use of chiral derivatizing agents followed by NMR analysis. For complex molecules where
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crystallization is challenging, computational methods comparing experimental and calculated

chiroptical properties (e.g., optical rotation, vibrational circular dichroism) can be employed.

Biological Activity
Dihydroniphimycin and its analogues exhibit antimicrobial activity. Malonyl-4,5-

dihydroniphimycin shows activity against filamentous fungi and Gram-positive bacteria.

Understanding the precise three-dimensional structure is paramount for elucidating the

structure-activity relationship (SAR) and for designing more potent and selective analogues.

Conclusion
The structure elucidation of Dihydroniphimycin and its related compounds is a multifaceted

process that integrates various analytical techniques. The data obtained from mass

spectrometry and a suite of NMR experiments are pieced together to construct the molecular

framework. While the provided information focuses on a malonylated derivative, the

methodologies are directly applicable to Dihydroniphimycin itself. The detailed structural

information is invaluable for medicinal chemists and pharmacologists in the quest to develop

new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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